Cas no 1303994-04-8 (1-methyl-1H-indole-4-carboximidamide hydrochloride)

• Product Name: 1-methyl-1H-indole-4-carboximidamide hydrochloride
• CAS No: 1303994-04-8
• MDL: MFCD17480342
• CID: 4587032
• Update Time: 2025-06-15

1-methyl-1H-indole-4-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-indole-4-carboximidamide hydrochloride

• MDL： MFCD17480342
• Inchi： InChI=1S/C10H11N3.ClH/c1-13-6-5-7-8(10(11)12)3-2-4-9(7)13;/h2-6H,1H3,(H3,11,12);1H
• InChI Key： OYEOJLYEUBSNJT-UHFFFAOYSA-N
• SMILES： CN1C=CC2=C(C=CC=C21)C(=N)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 1-methyl-1H-indole-4-carboximidamide hydrochloride

Comprehensive Overview of 1-methyl-1H-indole-4-carboximidamide hydrochloride (CAS No. 1303994-04-8)

1-methyl-1H-indole-4-carboximidamide hydrochloride (CAS No. 1303994-04-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its indole backbone and carboximidamide functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of oncology and neurology.

The structural uniqueness of 1-methyl-1H-indole-4-carboximidamide hydrochloride lies in its methylated indole core, which enhances its stability and bioavailability. This feature makes it a valuable intermediate in medicinal chemistry. Recent studies have explored its potential as a precursor for kinase inhibitors and GPCR modulators, aligning with the growing demand for targeted therapies in precision medicine. The compound's hydrochloride salt form further improves its solubility, facilitating its use in various experimental protocols.

In the context of current research trends, 1-methyl-1H-indole-4-carboximidamide hydrochloride is often discussed alongside small molecule drug development and high-throughput screening. These topics are highly relevant to researchers leveraging AI-driven drug discovery platforms, which prioritize compounds with optimized pharmacokinetic properties. The compound's CAS No. 1303994-04-8 is frequently searched in academic databases, reflecting its importance in cutting-edge scientific inquiries.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, scientists are investigating indole derivatives for their neuroprotective effects. The carboximidamide moiety in this compound may interact with key enzymatic pathways, offering a promising avenue for future therapeutics. This aligns with the increasing public focus on brain health and cognitive longevity.

From a synthetic chemistry perspective, 1-methyl-1H-indole-4-carboximidamide hydrochloride is notable for its versatility. It can be functionalized to produce a range of derivatives, each with distinct biological activities. This adaptability is crucial for combinatorial chemistry approaches, where rapid iteration of molecular structures is essential. The compound's CAS No. 1303994-04-8 is often referenced in patents and research papers, underscoring its industrial relevance.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling protocols must be followed to ensure laboratory safety. Researchers are encouraged to consult Material Safety Data Sheets (MSDS) for detailed guidelines. This emphasis on safety resonates with the broader scientific community's commitment to sustainable chemistry practices.

In summary, 1-methyl-1H-indole-4-carboximidamide hydrochloride (CAS No. 1303994-04-8) is a multifaceted compound with significant potential in modern research. Its applications span from drug discovery to neurological studies, making it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound is likely to remain a key player in advancing biomedical innovation.